Sucrose

Specification

• Description: Sucrose appears as white odorless crystalline or powdery solid. Denser than water.; Sucrose is a glycosyl glycoside formed by glucose and fructose units joined by an acetal oxygen bridge from hemiacetal of glucose to the hemiketal of the fructose. It has a role as an osmolyte, a sweetening agent, a human metabolite, an algal metabolite, a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite and a mouse metabolite.; A nonreducing disaccharide composed of glucose and fructose linked via their anomeric carbons. It is obtained commercially from sugarcane, sugar beet (beta vulgaris), and other plants and used extensively as a food and a sweetener.; Sucrose is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).; Sucrose is a natural product found in Quercus castaneifolia, Ceiba speciosa, and other organisms with data available.; Sugar is a white crystalline carbohydrate, typically sucrose, used as a sweetener and preservative.; Sucrose is a metabolite found in or produced by Saccharomyces cerevisiae.; A nonreducing disaccharide composed of GLUCOSE and FRUCTOSE linked via their anomeric carbons. It is obtained commercially from SUGARCANE, sugar beet (BETA VULGARIS), and other plants and used extensively as a food and a sweetener.; See also: Anise; ferrous disulfide; sucrose (component of); Phosphoric acid; sucrose (component of); Sucrose caramel (has subclass) ... View More ...
• CAS No.: 57-50-1
• Molecular Formula: C12H22O11
• Molecular Weight: 342.30 g/mol
• IUPAC Name: (2R,3R,4S,5S,6R)-2-[(2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• Standard InChI: InChI=1S/C12H22O11/c13-1-4-6(16)8(18)9(19)11(21-4)23-12(3-15)10(20)7(17)5(2-14)22-12/h4-11,13-20H,1-3H2/t4-,5-,6-,7-,8+,9-,10+,11-,12+/m1/s1
• Standard InChI Key: CZMRCDWAGMRECN-UGDNZRGBSA-N
• Isomeric SMILES: C([C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O[C@]2([C@H]([C@@H]([C@H](O2)CO)O)O)CO)O)O)O)O
• SMILES: C(C1C(C(C(C(O1)OC2(C(C(C(O2)CO)O)O)CO)O)O)O)O
• Canonical SMILES: C(C1C(C(C(C(O1)OC2(C(C(C(O2)CO)O)O)CO)O)O)O)O
• Appearance: Powder
• Boiling Point: Decomposes (NTP, 1992); decomposes; Decomposes
• Colorform: Monoclinic sphenoidal crystals, crystalline masses, blocks, or powder; Hard, white ... crystals, lumps, or powder ...
• Melting Point: 320 to 367 °F (decomposes) (NTP, 1992); 185.5 °C; 320-367 °F (decomposes); 320-367 °F (Decomposes)